Cas no 23213-34-5 (2,4(1H,3H)-Pyrimidinedione,6-methyl-5-(1-piperidinylmethyl)-)
23213-34-5 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-methyl-5-(1-piperidinylmethyl)-
CAS No:23213-34-5
MF:C11H17N3O2
MW:223.271582365036
CID:275619
PubChem ID:233789
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,6-methyl-5-(1-piperidinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,6-methyl-5-(1-piperidinylmethyl)-
- 6-methyl-5-(piperidin-1-ylmethyl)-1H-pyrimidine-2,4-dione
- 2,4-pyrimidinediol, 6-methyl-5-(1-piperidinylmethyl)-
- 6-Methyl-5-(piperidin-1-ylmethyl)pyrimidine-2,4(1H,3H)-dione
- 6-Methyl-5-(piperidin-1-ylmethyl)pyrimidine-2,4-diol
- Oprea1_807887
- 23213-34-5
- AKOS002663016
- 6-Methyl-5-(1-piperidinylmethyl)-2,4-pyrimidinediol
- NSC32807
- Uracil, 6-methyl-5-(piperidinomethyl)-
- AKOS002317050
- NSC36419
- 6-methyl-5-piperidinomethyluracil
- DTXSID10177792
- NSC 36419
- 6-methyl-5-(1-piperidylmethyl)pyrimidine-2,4-diol
- Oprea1_055018
- NSC-36419
- NSC-32807
-
- Inchi: 1S/C11H17N3O2/c1-8-9(10(15)13-11(16)12-8)7-14-5-3-2-4-6-14/h2-7H2,1H3,(H2,12,13,15,16)
- InChI Key: WSTDDOLPOMWNCC-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)NC(N1)=O)CN1CCCCC1
Computed Properties
- Exact Mass: 223.13221
- Monoisotopic Mass: 223.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- Density: 1.163
- Boiling Point: 446.3°Cat760mmHg
- Flash Point: 223.7°C
- Refractive Index: 1.527
- PSA: 69.48
2,4(1H,3H)-Pyrimidinedione,6-methyl-5-(1-piperidinylmethyl)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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